Cas no 2138553-12-3 (tert-butyl N-(3-propanoylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(3-propanoylpyridin-2-yl)carbamate
• CAS No: 2138553-12-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 6463263
• PubChem ID: 165844691
• Update Time: 2025-05-24

tert-butyl N-(3-propanoylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-propanoylpyridin-2-yl)carbamate
• EN300-1145922
• 2138553-12-3

• Inchi： 1S/C13H18N2O3/c1-5-10(16)9-7-6-8-14-11(9)15-12(17)18-13(2,3)4/h6-8H,5H2,1-4H3,(H,14,15,17)
• InChI Key： UMIHEWHMRUPDNS-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CN=1)C(CC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-(3-propanoylpyridin-2-yl)carbamate

Recent Advances in the Study of tert-butyl N-(3-propanoylpyridin-2-yl)carbamate (CAS: 2138553-12-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(3-propanoylpyridin-2-yl)carbamate (CAS: 2138553-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and carbamate functional groups, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research involving tert-butyl N-(3-propanoylpyridin-2-yl)carbamate is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. Its structural features make it a versatile building block for the development of novel drugs, particularly in the areas of oncology and infectious diseases. Recent publications have highlighted its utility in the synthesis of kinase inhibitors, which are critical in targeting various cancer pathways. The compound's ability to interact with specific biological targets has been elucidated through advanced computational and experimental studies.

In addition to its synthetic applications, tert-butyl N-(3-propanoylpyridin-2-yl)carbamate has been investigated for its direct biological effects. Preliminary studies suggest that it may exhibit moderate inhibitory activity against certain enzymes involved in inflammatory and metabolic disorders. These findings are supported by in vitro assays and molecular docking simulations, which have provided insights into the compound's binding affinity and mode of action. Researchers are now exploring its potential as a lead compound for the development of new therapeutic agents.

The pharmacokinetic and toxicological properties of tert-butyl N-(3-propanoylpyridin-2-yl)carbamate have also been a focus of recent research. Understanding these aspects is crucial for its potential transition from a research chemical to a clinically relevant drug candidate. Early-stage studies have indicated favorable absorption and distribution profiles, although further investigations are needed to assess its safety and efficacy in vivo. These studies are essential for guiding future research directions and ensuring the compound's suitability for pharmaceutical applications.

Looking ahead, the research community is optimistic about the potential of tert-butyl N-(3-propanoylpyridin-2-yl)carbamate to contribute to advancements in drug discovery. Its unique chemical properties and biological activity make it a valuable tool for scientists working in chemical biology and medicinal chemistry. Future studies are expected to delve deeper into its mechanisms of action, optimize its synthetic pathways, and explore its therapeutic potential in greater detail. As the body of evidence grows, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.